![molecular formula C16H23NO B5775803 4-benzyl-1-butyrylpiperidine CAS No. 77251-50-4](/img/structure/B5775803.png)
4-benzyl-1-butyrylpiperidine
Overview
Description
4-benzyl-1-butyrylpiperidine is a chemical compound that belongs to the piperidine class of compounds. It is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 4-benzyl-1-butyrylpiperidine is not fully understood. However, it has been shown to interact with the opioid receptors in the brain and spinal cord, which are responsible for the regulation of pain. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects
Studies have shown that 4-benzyl-1-butyrylpiperidine has analgesic and anti-inflammatory effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
The advantages of using 4-benzyl-1-butyrylpiperidine in lab experiments include its potential therapeutic properties, its solubility in organic solvents, and its relatively low toxicity. However, its limitations include the lack of understanding of its mechanism of action and its potential side effects.
Future Directions
There are several future directions for the use of 4-benzyl-1-butyrylpiperidine in scientific research. One direction is the development of new drugs for the treatment of pain, inflammation, and cancer. Another direction is the investigation of its potential side effects and toxicity. Furthermore, the mechanism of action of 4-benzyl-1-butyrylpiperidine needs to be fully understood to optimize its therapeutic potential.
Conclusion
In conclusion, 4-benzyl-1-butyrylpiperidine is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. The mechanism of action of 4-benzyl-1-butyrylpiperidine is not fully understood, but it has been shown to interact with the opioid receptors in the brain and spinal cord and inhibit the production of pro-inflammatory cytokines. The future directions for the use of 4-benzyl-1-butyrylpiperidine include the development of new drugs for the treatment of pain, inflammation, and cancer, investigation of its potential side effects and toxicity, and understanding its mechanism of action.
Synthesis Methods
The synthesis of 4-benzyl-1-butyrylpiperidine involves the reaction of butyryl chloride with piperidine followed by the reaction of the resulting product with benzyl chloride. The process yields a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.
Scientific Research Applications
4-benzyl-1-butyrylpiperidine has been used in scientific research to investigate its potential therapeutic properties. Studies have shown that it has analgesic, anti-inflammatory, and anti-cancer properties. It has been used in the development of new drugs for the treatment of pain, inflammation, and cancer.
properties
IUPAC Name |
1-(4-benzylpiperidin-1-yl)butan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO/c1-2-6-16(18)17-11-9-15(10-12-17)13-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJHVZCJXHHPAQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCC(CC1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30227985 | |
Record name | AI3-37156 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30227985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>36.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47201347 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(1-Oxobutyl)-4-(phenylmethyl)piperidine | |
CAS RN |
77251-50-4 | |
Record name | AI3-37156 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077251504 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | AI3-37156 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30227985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.